7-O-(2,6-dideoxy-2-fluorotalopyranose)adriamycinone
7-O-(2,6-dideoxy-2-fluorotalopyranose)adriamycinone
Brand Name:
Vulcanchem
CAS No.:
103930-51-4
VCID:
VC0034505
InChI:
InChI=1S/C27H27FO12/c1-9-20(31)25(36)19(28)26(39-9)40-13-7-27(37,14(30)8-29)6-11-16(13)24(35)18-17(22(11)33)21(32)10-4-3-5-12(38-2)15(10)23(18)34/h3-5,9,13,19-20,25-26,29,31,33,35-37H,6-8H2,1-2H3/t9-,13-,19+,20+,25-,26-,27-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)O)O
Molecular Formula:
C27H27FO12
Molecular Weight:
562.5 g/mol
7-O-(2,6-dideoxy-2-fluorotalopyranose)adriamycinone
CAS No.: 103930-51-4
Main Products
VCID: VC0034505
Molecular Formula: C27H27FO12
Molecular Weight: 562.5 g/mol
CAS No. | 103930-51-4 |
---|---|
Product Name | 7-O-(2,6-dideoxy-2-fluorotalopyranose)adriamycinone |
Molecular Formula | C27H27FO12 |
Molecular Weight | 562.5 g/mol |
IUPAC Name | (7S,9S)-7-[(2R,3R,4R,5S,6S)-3-fluoro-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C27H27FO12/c1-9-20(31)25(36)19(28)26(39-9)40-13-7-27(37,14(30)8-29)6-11-16(13)24(35)18-17(22(11)33)21(32)10-4-3-5-12(38-2)15(10)23(18)34/h3-5,9,13,19-20,25-26,29,31,33,35-37H,6-8H2,1-2H3/t9-,13-,19+,20+,25-,26-,27-/m0/s1 |
Standard InChIKey | KXGVIPZFMKMPFU-OATXVPTESA-N |
Isomeric SMILES | C[C@H]1[C@H]([C@H]([C@H]([C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)O)O |
SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)O)O |
Synonyms | 5,12-Naphthacenedione, 10-((2,6-dideoxy-2-fluoro-alpha-L-talopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, (8S-cis)- |
PubChem Compound | 124863 |
Last Modified | Nov 11 2021 |
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